2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C20H19FN2OS2/c1-14-2-4-15(5-3-14)11-22-19(24)10-18-13-26-20(23-18)25-12-16-6-8-17(21)9-7-16/h2-9,13H,10-12H2,1H3,(H,22,24)
• InChI Key: QPGSJWJVKKCGGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2OS2
• Molecular Weight: 386.5 g/mol

Description

2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(4-methylbenzyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as FZBTA, and it belongs to the class of thiazole compounds.

Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

CERC-301, a compound with a distinct chemical structure but relevant due to its pharmacological profile, was evaluated for its pharmacodynamic and pharmacokinetic properties. This compound, characterized as a selective N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist, demonstrated high-binding affinity specific to GluN2B with significant efficacy demonstrated in various pharmacological models. This research supports the potential of structurally complex compounds in developing treatments for neurological conditions (Garner et al., 2015).

Disposition and Metabolism

SB-649868, a novel orexin 1 and 2 receptor antagonist under development for insomnia treatment, showcases the importance of understanding the disposition and metabolism of therapeutic compounds. This research highlights the complex metabolic pathways and the necessity of comprehensive pharmacokinetic studies in drug development (Renzulli et al., 2011).

Human Biomonitoring

A study on the fragrance chemical lysmeral, utilized in various consumer products, underscores the significance of human biomonitoring to assess exposure to chemicals. Through the development of sensitive analytical methods, researchers can evaluate the exposure and potential health risks associated with widespread chemical use, drawing attention to the need for monitoring and regulating chemical exposure in humans (Scherer et al., 2020).

Bioavailability Studies

The bioavailability and pharmacological properties of BP 2-94, a histamine H3 receptor agonist prodrug, were investigated, demonstrating the drug's antiinflammatory and antinociceptive properties. Such studies are pivotal in understanding the therapeutic potential and safety profile of new chemical entities, paving the way for their clinical development (Rouleau et al., 1997).